Cas no 5785-06-8 (3-Methoxybenzhydrazide)

• Product Name: 3-Methoxybenzhydrazide
• CAS No: 5785-06-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00007601
• CID: 85445
• PubChem ID: 79848
• Update Time: 2025-05-19

3-Methoxybenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxybenzohydrazide
• m-Anisic hydrazide
• 3-Methoxybenzoic hydrazide
• 3-Methoxybenzhydrazide
• 3-Methoxybenzene-1-carbohydrazide
• m-Anisoylhydrazine
• 3-Methoxybenzoylhydrazine
• m-Anisohydrazide
• 3-methoxybenzenecarbohydrazide
• VMZSDAQEWPNOIB-UHFFFAOYSA-N
• Benzoic acid, 3-methoxy-, hydrazide
• m-Methoxy benzhydrazide
• m-anisic acid hydrazide
• 3-methoxy-benzohydrazide
• Maybridge1_001276
• 3-Methoxybenzohydrazide #
• benzoylhydrazine, M-methoxy
• Oprea1_587451
• NS00047456
• A917615
• InChI=1/C8H10N2O2/c1-12-7-4-2-3-6(5-7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11
• m-Anisic hydrazide, 98%
• AD-0163
• 3-methoxy-benzoic acid hydrazide
• EINECS 227-310-0
• M-METHOXYBENZOIC ACID HYDRAZIDE
• AKOS000147530
• SY031614
• J-512784
• M-METHOXYBENZOYLHYDRAZIDE
• Z58981865
• AB01332191-02
• SCHEMBL667723
• m-methoxybenzohydrazide
• MFCD00007601
• MS-11462
• HMS545B22
• BP-12488
• CS-0033852
• 5785-06-8
• EN300-1091392
• FT-0635851
• DTXSID60206561
• 2VLT2WS4TY
• NCGC00339735-01
• F8881-8180
• M-METHOXYBENZOIC HYDRAZIDE
• UNII-2VLT2WS4TY
• DTXCID90129052
• DB-053118
• STK399749
• A1446

• MDL： MFCD00007601
• Inchi： 1S/C8H10N2O2/c1-12-7-4-2-3-6(5-7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11)
• InChI Key： VMZSDAQEWPNOIB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(NN)=O)=C1
• BRN： 2092135

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.178
• Melting Point: 93-95 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.558
• PSA: 64.35000
• LogP: 1.38990
• Solubility: Not determined

3-Methoxybenzhydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Methoxybenzhydrazide

Comprehensive Analysis of 3-Methoxybenzhydrazide (CAS No. 5785-06-8): Properties, Applications, and Industry Insights

3-Methoxybenzhydrazide (CAS No. 5785-06-8) is an organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention in both academic and industrial circles. Its molecular structure, characterized by a methoxy group (-OCH₃) attached to a benzhydrazide backbone, enables unique reactivity patterns, making it valuable for heterocyclic compound synthesis and drug discovery pipelines.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 3-Methoxybenzhydrazide. Researchers are exploring eco-friendly catalytic methods to reduce waste generation, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). Analytical techniques such as HPLC purity testing and NMR structural verification are critical for quality control, especially when this compound serves as a precursor for biologically active molecules.

The compound's role in medicinal chemistry is particularly noteworthy. Many peer-reviewed studies highlight its utility as a building block for antimicrobial agents and central nervous system (CNS) therapeutics. Its compatibility with microwave-assisted synthesis techniques—a hot topic in high-throughput chemical production—further enhances its appeal. Patent databases reveal increasing filings involving 5785-06-8 derivatives, particularly for kinase inhibitor development, reflecting its importance in targeted cancer therapies.

From an industrial perspective, 3-Methoxybenzhydrazide suppliers emphasize cGMP compliance and batch-to-batch consistency to meet pharmaceutical standards. The compound's stability under controlled storage conditions (typically 2-8°C in amber glass containers) makes it suitable for global logistics. Market analysts note rising demand from Asia-Pacific contract research organizations (CROs), driven by regional growth in generic drug manufacturing.

Emerging applications in material science are also being explored. Some studies investigate its potential as a ligand for metal-organic frameworks (MOFs)—a trending topic in gas storage materials and molecular sensors. This interdisciplinary relevance positions CAS 5785-06-8 as a compound of interest beyond traditional chemistry sectors, appealing to researchers in nanotechnology and renewable energy fields.

For laboratories handling this compound, proper risk assessment protocols following OSHA guidelines are essential. While not classified as hazardous under standard regulations, its handling requires basic personal protective equipment (PPE) like nitrile gloves and safety goggles. Technical datasheets often include structure-activity relationship (SAR) data to guide experimental design, addressing frequent queries from synthetic chemists about optimal reaction conditions.

The future outlook for 3-Methoxybenzhydrazide appears promising, with computational chemistry models predicting new derivative spaces for machine learning-assisted drug design. As automated synthesis platforms gain traction, the integration of this compound into digital chemistry libraries could accelerate discovery workflows. Ongoing research into its metabolic pathways and toxicological profiles will further solidify its position in precision medicine applications.